Cas no 2287279-68-7 (1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287279-68-7
• MF: C₁₂H₁₂FIO
• MW: 318.125959396362
• CID: 6494331
• PubChem ID: 137942492
• Update Time: 2025-05-20

1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-6761128
• 2287279-68-7
• 1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane

• Inchi： 1S/C12H12FIO/c1-15-10-3-2-8(4-9(10)13)11-5-12(14,6-11)7-11/h2-4H,5-7H2,1H3
• InChI Key： JHBMKADXPGEPQY-UHFFFAOYSA-N
• SMILES： IC12CC(C3C=CC(=C(C=3)F)OC)(C1)C2

Computed Properties

• Exact Mass: 317.99169g/mol
• Monoisotopic Mass: 317.99169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane

Chemical Profile of 1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane (CAS No: 2287279-68-7)

1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane (CAS No: 2287279-68-7) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its versatile pharmacophoric features. This bicyclic molecule combines a rigid spirocyclic core with functional aryl and heteroaryl substituents, making it a promising scaffold for the development of novel therapeutic agents. The presence of an iodo substituent at the bridgehead position and a fluoro-methoxyphenyl moiety introduces both electronic and steric tunability, which are critical factors in optimizing drug-like properties such as solubility, metabolic stability, and target binding affinity.

The compound’s framework, derived from bicyclo[1.1.1]pentane, is particularly noteworthy for its potential in designing small-molecule inhibitors targeting protein-protein interactions (PPIs) and other macromolecular interfaces. The spirocyclic system imparts conformational rigidity, which can be exploited to achieve high binding specificity. Recent advances in computational chemistry have highlighted the utility of such scaffolds in virtual screening campaigns, where their ability to mimic certain pharmacophoric patterns has been computationally validated against various biological targets.

In the context of modern drug discovery, the fluoro substituent at the 3-position of the phenyl ring plays a pivotal role in modulating pharmacokinetic profiles. Fluorine atoms are well-documented in enhancing metabolic stability by preventing oxidative degradation and improving lipophilicity, which collectively contribute to prolonged half-life and improved bioavailability. Moreover, the methoxy group at the 4-position further fine-tunes electronic properties, influencing both charge distribution and hydrogen bonding potential—key parameters for receptor binding.

The iodo substituent at the bridgehead serves as a versatile handle for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These transformations allow chemists to append diverse aryl or heteroaryl groups, expanding the compound’s library for structure-activity relationship (SAR) studies. Such modifications have been instrumental in generating analogs with enhanced potency against targets involved in inflammatory pathways, neurodegenerative diseases, and oncogenesis.

Recent publications have demonstrated the synthetic utility of this compound in constructing novel scaffolds for kinase inhibitors. The spirocyclic core has been shown to mimic ATP-binding pockets with high fidelity, while functionalization around the aryl rings allows precise tuning of interactions with hinge regions or allosteric sites on protein kinases. For instance, modifications leading to increased lipophilicity have been associated with improved solubility profiles in preclinical formulations.

The iodine atom also facilitates photoredox catalysis, enabling photochemical transformations that would otherwise be inaccessible through traditional thermal methods. This has opened up new avenues for exploring functionalized derivatives under mild conditions, reducing unwanted side reactions and improving overall synthetic efficiency—a critical consideration in industrial-scale drug production.

Evaluation of this compound’s biological activity has revealed promising results in preliminary assays targeting overexpressed kinases associated with cancer progression. Early lead optimization efforts have focused on enhancing selectivity over off-target enzymes by leveraging steric hindrance introduced by the bicyclic system while maintaining favorable pharmacokinetic properties dictated by fluorine and methoxy substituents.

The growing interest in spirocyclic compounds stems from their unique conformational preferences and resistance to epimerization—a desirable trait that ensures consistent biological activity upon storage or formulation changes. This stability is particularly valuable for long-term therapeutic applications where degradation could compromise efficacy.

Future directions for research on 1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane include exploring its potential as an intermediate for peptidomimetics or as a building block for protease inhibitors targeting viral infections or autoimmune disorders. The combination of structural rigidity provided by the spirocyclic core with tunable electronic properties via aryl substituents positions this compound as a cornerstone structure in medicinal chemistry innovation.